1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine

• IUPAC Name: 1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)piperidine
• InChI: InChI=1S/C25H22NO2P/c1-6-16-26(17-7-1)29-27-22-14-12-18-8-2-4-10-20(18)24(22)25-21-11-5-3-9-19(21)13-15-23(25)28-29/h2-5,8-15H,1,6-7,16-17H2
• InChI Key: ZYDGLCZCEANEHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)P2OC3=C(C4=CC=CC=C4C=C3)C5=C(O2)C=CC6=CC=CC=C65
• Molecular Formula: C25H22NO2P
• Molecular Weight: 399.4 g/mol
• CAS No.: 284472-79-3

Description

“1-(Dinaphtho[2,1-d:1’,2’-f][1,3,2]dioxaphosphepin-4-yl)piperidine” is a chemical compound with the molecular formula C25H22NO2P. It’s a member of the family of reagents known as Dinaphtho[2,1-d:1’,2’-f][1,3,2]dioxaphosphepins.

Synthesis Analysis

The synthesis of this compound involves the reaction of ®-BINOL with phosphorus trichloride in the presence of triethylamine in dimethyl formamide (DMF). A solution of ®- 2 in DMF is then directly added to the resulting ®-BINOL chlorophosphite to give the desired monophosphite ligand (R, R)- 1.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using NMR analysis. The InChIKey for this compound is ZYDGLCZCEANEHK-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound is used as an acid catalyst for enantioselective addition and cycloaddition reaction toward imines, and hydrogenation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using NMR analysis. The molecular weight of this compound is 399.4 g/mol.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Characterization for Antimicrobial Uses : A study by Haranath et al. (2005) synthesized and characterized derivatives of dinaphtho dioxaphosphepin for their antimicrobial activity. These compounds, including variants of 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine, were created through a one-pot reaction and tested for their effectiveness against microbes (Haranath et al., 2005).

Catalysis in Chemical Reactions

• Role in Asymmetric Hydrogenation : Eberhardt et al. (2007) demonstrated the application of dinaphtho dioxaphosphepin derivatives in catalyzing hydrogenation reactions. They showed how these compounds, when used with rhodium catalysts, can achieve high enantioselectivities in such chemical processes (Eberhardt et al., 2007).
• Application in Hydroformylation : Nakano et al. (2006) researched the use of dinaphtho dioxaphosphepin in the asymmetric hydroformylation of vinylfurans. They achieved high regio- and enantioselectivities using Rhodium complexes of these compounds (Nakano et al., 2006).

Structural Studies and Chemical Stability

• Crystal Structure Analysis for Chemical Stability : Balogh et al. (2017) performed structural analysis through X-ray diffraction on dinaphtho dioxaphosphepin derivatives. This study provides insight into the chemical stability of these molecules, crucial for their application in various chemical reactions (Balogh et al., 2017).

Pharmaceutical Applications

• Potential in Antitumor Drug Development : Brandt and Jedliński (1985) explored the use of dinaphtho dioxaphosphepin derivatives as potential antitumor drugs. They synthesized specific isomers of these compounds and tested their efficacy against leukemia, noting a correlation between their electronic structures and antitumor activities (Brandt & Jedliński, 1985).

Safety and Hazards

This compound is irritating to the skin, eyes, and respiratory tract. It may be harmful if swallowed. It should be protected from moisture and stored under an inert atmosphere.